Cas no 850375-07-4 (3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER)

• Product Name: 3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER
• CAS No: 850375-07-4
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD06797464
• CID: 716908
• PubChem ID: 7127784
• Update Time: 2025-05-20

3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2-methyl-4-thiazolyl)-, methyl ester
• 3-(2-Methyl-thiazol-4-yl)-benzoic acid methyl ester
• methyl 3-(2-methyl-1,3-thiazol-4-yl)benzoate
• METHYL 3-(2-METHYL-THIAZOL-4-YL)-BENZOATE
• METHYL 3-(2-METHYL-1,3-THIAZOL-4YL)BENZOATE
• Methyl3-(2-methyl-1,3-thiazol-4-yl)benzoate97%
• TS-03308
• BP-10654
• DB-010858
• Methyl 3-(2-methylthiazol-4-yl)benzoate
• 850375-07-4
• CS-0206925
• Methyl 3-(2-Methyl-4-thiazolyl)benzoate
• SY253054
• AKOS025117158
• DTXSID60427799
• SCHEMBL17476093
• MFCD06797464
• J-510542
• Methyl3-(2-methylthiazol-4-yl)benzoate
• 3-(2-methyl-thiazol-4-yl)-benzoic acid methyl ester, AldrichCPR
• 3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER

• MDL： MFCD06797464
• Inchi： 1S/C12H11NO2S/c1-8-13-11(7-16-8)9-4-3-5-10(6-9)12(14)15-2/h3-7H,1-2H3
• InChI Key： MLILPQRJIOVKFH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2=CSC(C)=N2)=C1

Computed Properties

• Exact Mass: 233.05100
• Monoisotopic Mass: 233.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.217
• Melting Point: 88-89
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.581
• PSA: 67.43000
• LogP: 2.90510

3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER

Comprehensive Overview of 3-(2-METHYL-THIAZOL-4-YL)-BENZOIC ACID METHYL ESTER (CAS No. 850375-07-4)

3-(2-Methyl-thiazol-4-yl)-benzoic acid methyl ester (CAS No. 850375-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its thiazole and benzoic acid moieties, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis", "methyl ester applications", and "CAS 850375-07-4 supplier", reflecting its relevance in modern chemical innovation.

The compound's structure features a 2-methylthiazole ring linked to a benzoic acid methyl ester, which contributes to its versatility in drug discovery. Recent trends highlight its potential in developing antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions. Keywords such as "thiazole-based drug candidates" and "ester functional group in medicinal chemistry" are increasingly popular in academic and industrial queries, underscoring the compound's interdisciplinary importance.

From a synthetic perspective, 3-(2-Methyl-thiazol-4-yl)-benzoic acid methyl ester is often synthesized via esterification reactions or cross-coupling methodologies. Its CAS registry number (850375-07-4) ensures precise identification in global chemical databases, facilitating regulatory compliance and safety assessments. The compound's stability under standard laboratory conditions makes it a preferred choice for researchers exploring heterocyclic chemistry and structure-activity relationships (SAR).

In agrochemical applications, this compound is investigated for its role in designing crop protection agents, responding to the agricultural sector's need for sustainable solutions. Searches for "thiazole derivatives in agriculture" and "benzoic acid esters as pesticides" reflect this emerging interest. Its molecular framework allows for modifications that enhance bioactivity while minimizing environmental impact, a critical consideration in contemporary green chemistry.

Quality control and analytical characterization of CAS 850375-07-4 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, addressing frequent queries such as "how to analyze thiazole esters" and "specifications for 3-(2-methyl-thiazol-4-yl)-benzoic acid methyl ester". Suppliers often provide technical data sheets detailing its physical properties (e.g., melting point, solubility) and handling precautions, which are vital for laboratory safety.

The compound's compatibility with high-throughput screening platforms has also positioned it as a candidate for drug repurposing studies, a trending topic in pharmaceutical R&D. Discussions around "fragment-based drug design" and "scaffold hopping in lead optimization" frequently reference its structural attributes. Furthermore, its role in metal-catalyzed reactions and photocatalysis aligns with the shift toward energy-efficient synthetic routes, a hotspot in chemical engineering research.

In summary, 3-(2-Methyl-thiazol-4-yl)-benzoic acid methyl ester (CAS No. 850375-07-4) represents a multifaceted tool for scientific advancement. Its applications span from medicinal chemistry to material science, driven by its adaptable chemical framework. As search trends evolve, terms like "thiazole ester patents" and "CAS 850375-07-4 price trends" continue to rise, highlighting its commercial and academic significance. Future research may explore its potential in bioconjugation or nanotechnology, further expanding its utility across disciplines.